Cas no 820964-18-9 (1H-Imidazo[1,5-a]indole-1,3(2H)-dione, 2-(phenylmethyl)-)

• Product name: 1H-Imidazo[1,5-a]indole-1,3(2H)-dione, 2-(phenylmethyl)-
• CAS No: 820964-18-9
• MF: C₁₇H₁₂N₂O₂
• MW: 276.28938
• CID: 699321
• PubChem ID: 11196644

1H-Imidazo[1,5-a]indole-1,3(2H)-dione, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[1,5-a]indole-1,3(2H)-dione, 2-(phenylmethyl)-
• 2-benzylimidazo[1,5-a]indole-1,3-dione
• 820964-18-9
• DTXSID50458451

• Inchi： InChI=1S/C17H12N2O2/c20-16-15-10-13-8-4-5-9-14(13)19(15)17(21)18(16)11-12-6-2-1-3-7-12/h1-10H,11H2
• InChI Key： MCSUUHYQWOJOID-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CN2C(=O)C3=CC4=CC=CC=C4N3C2=O

Computed Properties

• Exact Mass: 276.089877630g/mol
• Monoisotopic Mass: 276.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.3Ų